2-({[(2-Aminophenyl)sulfanyl]acetyl}amino)benzamide

• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-[[2-(2-aminophenyl)sulfanylacetyl]amino]benzamide
• InChI: InChI=1S/C15H15N3O2S/c16-11-6-2-4-8-13(11)21-9-14(19)18-12-7-3-1-5-10(12)15(17)20/h1-8H,9,16H2,(H2,17,20)(H,18,19)
• InChI Key: RRORCVCFXIKMDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)CSC2=CC=CC=C2N

Description

2-({[(2-Aminophenyl)sulfanyl]acetyl}amino)benzamide is a benzamide derivative characterized by a sulfanylacetyl linker bridging a 2-aminophenyl group and a benzamide moiety. The 2-aminophenyl group is critical for binding to HDAC active sites, while the sulfanyl moiety may enhance metabolic stability or solubility compared to analogous compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[(2-AMINOPHENYL)SULFANYL]ACETAMIDO}BENZAMIDE typically involves multiple steps. One common method includes the reaction of 2-aminophenyl sulfanyl acetamide with benzoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness. Large-scale reactors and continuous flow systems are often employed to ensure consistent quality and efficiency. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize the production rate and minimize impurities.

Chemical Reactions Analysis

Types of Reactions

2-{2-[(2-AMINOPHENYL)SULFANYL]ACETAMIDO}BENZAMIDE undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine group.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Methanol, ethanol, dichloromethane.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Conversion of nitro groups to amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{2-[(2-AMINOPHENYL)SULFANYL]ACETAMIDO}BENZAMIDE has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Employed in the study of enzyme inhibition and protein interactions.

Medicine: Investigated for its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{2-[(2-AMINOPHENYL)SULFANYL]ACETAMIDO}BENZAMIDE involves its interaction with specific molecular targets. For instance, it may inhibit enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. This inhibition can lead to the downregulation of pathways involved in cell proliferation, making it a potential candidate for anticancer therapies.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural features, molecular weights, and biological activities of 2-({[(2-Aminophenyl)sulfanyl]acetyl}amino)benzamide and related benzamide derivatives:

Compound Name (Identifier)	Structural Modifications	Molecular Weight (g/mol)	Key Biological Activities	Reference
Target Compound	2-Aminophenyl sulfanyl + benzamide core	Not explicitly provided	Potential HDAC inhibition (inferred)
N-(2-amino-5-(1H-imidazol-2-yl)phenyl)benzamide (B2)	Imidazole substituent at position 5	Not provided	HDAC2 inhibition (Docking score: 83.7 kcal/mol)
N-(2-aminophenyl)-4-(6-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)hexanamido)benzamide (9c)	Dioxopiperidinyl isoindolinone linker	Not provided	HDAC3 degradation (31% synthetic yield)
2-{2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamido}benzamide	4,6-Dimethylpyrimidinyl sulfanyl group	316.38	Unspecified (structural analog)
N-[3-({2-[(2E)-2-benzylidenehydrazino]-2-oxoethyl}sulfanyl)-5-...-3-nitrobenzamide	Benzylidenehydrazine + nitro group	Not provided	Antimicrobial (MIC: 0.39–0.78 µM)
OL4 (2-(2-methyl-5-nitro-1H-imidazol-1-yl)-N-{2-[(3-nitrophenyl)amino]phenyl}acetamide)	Nitroimidazole + nitrophenyl substituent	Not provided	Anticonvulsant (vs. phenytoin)

Key Findings

• HDAC Inhibition : The target compound shares a benzamide scaffold with B2 and 9c , both of which exhibit strong HDAC inhibitory activity. B2 demonstrated superior docking scores (83.7 kcal/mol) compared to reference inhibitors SAHA (42.5 kcal/mol) and MS-275 (40.4 kcal/mol), highlighting the importance of imidazole substituents in enhancing binding interactions with HDAC2 . In contrast, 9c incorporates a proteolysis-targeting chimera (PROTAC) design, enabling HDAC3 degradation but with a low synthetic yield (31%) .
• Antimicrobial Activity : Hydrazone derivatives (e.g., compounds in ) exhibit potent antimicrobial effects (MIC: 0.39–0.78 µM) due to their benzylidenehydrazine moieties, which are absent in the target compound. This suggests that hydrazine-based modifications may prioritize antimicrobial over epigenetic activity.
• Structural Flexibility: Replacing the 2-aminophenyl group with a 4,6-dimethylpyrimidinyl group (as in ) reduces molecular weight (316.38 vs.

Biological Activity

2-({[(2-Aminophenyl)sulfanyl]acetyl}amino)benzamide, with the molecular formula C17H20N2OS, is a compound that has garnered attention in medicinal chemistry due to its structural complexity and potential biological activities. This article delves into its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Structural Overview

The compound features a benzamide core , an acetylamino group , and a sulfanyl moiety attached to a 2-aminophenyl group. This unique combination of functional groups is hypothesized to contribute to its diverse biological activities, particularly in the context of cancer therapy and anti-inflammatory effects.

Research indicates that 2-({[(2-Aminophenyl)sulfanyl]acetyl}amino)benzamide may exert its biological effects through several mechanisms:

• Histone Deacetylase Inhibition : Similar compounds have been identified as inhibitors of histone deacetylases (HDACs), which play a critical role in regulating gene expression. Inhibition of HDACs can lead to increased acetylation of histones, resulting in altered gene expression linked to cancer cell proliferation and survival .
• Targeting Specific Proteins : The compound has shown potential in inhibiting the Bcr-Abl fusion protein associated with certain leukemias. This inhibition may disrupt signaling pathways critical for cancer cell survival.

Table 1: Comparison of Biological Activities

Compound Name	Biological Activity	Mechanism of Action	Reference
2-({[(2-Aminophenyl)sulfanyl]acetyl}amino)benzamide	Potential HDAC inhibitor	Inhibition of HDAC activity
N-(2-Aminophenyl)benzamide	Moderate cytotoxicity in HCT116 cells	HDAC inhibition
N-(4-chloroethyl)aminobenzamide	Potent HDAC inhibitor	Class I selectivity

Case Study 1: HDAC Inhibition

A series of substituted N-(2-amino-5-substituted phenyl)benzamides were synthesized and evaluated for their ability to inhibit HDAC2. Notably, several compounds demonstrated time-dependent binding kinetics, indicating their potential as therapeutic agents against cancer .

Case Study 2: Antitumor Effects

In a comparative study, N-(2-aminophenyl)-4-(bis(2-chloroethyl)amino)benzamide exhibited significant antiproliferative effects against various cancer cell lines. It was observed that this compound induced G2/M phase arrest and apoptosis in HepG2 cells, suggesting similar potential for 2-({[(2-Aminophenyl)sulfanyl]acetyl}amino)benzamide .

Synthesis and Derivatives

The synthesis of 2-({[(2-Aminophenyl)sulfanyl]acetyl}amino)benzamide typically involves multiple steps, including the use of environmentally friendly solvents and continuous flow reactors to enhance efficiency. The ability to synthesize derivatives allows for the exploration of various biological activities and improved properties.